Cas no 1261954-72-6 (2-Methoxy-5-(2-methylthiophenyl)phenol)

• Product Name: 2-Methoxy-5-(2-methylthiophenyl)phenol
• CAS No: 1261954-72-6
• MF: C₁₄H₁₄O₂S
• MW: 246.324762821198
• MDL: MFCD18315129
• CID: 2765817
• PubChem ID: 53220870
• Update Time: 2025-05-26

2-Methoxy-5-(2-methylthiophenyl)phenol Chemical and Physical Properties

Names and Identifiers

• MFCD18315129
• 2-methoxy-5-(2-methylsulfanylphenyl)phenol
• 1261954-72-6
• 2-METHOXY-5-(2-METHYLTHIOPHENYL)PHENOL
• 2-Methoxy-5-(2-methylthiophenyl)phenol, 95%
• 2-Methoxy-5-(2-methylthiophenyl)phenol

• MDL： MFCD18315129
• Inchi： 1S/C14H14O2S/c1-16-13-8-7-10(9-12(13)15)11-5-3-4-6-14(11)17-2/h3-9,15H,1-2H3
• InChI Key： DEISARGIIPFXGS-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC=CC=1C1C=CC(=C(C=1)O)OC

Computed Properties

• Exact Mass: 246.07145086Da
• Monoisotopic Mass: 246.07145086Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 54.8Ų

Additional information on 2-Methoxy-5-(2-methylthiophenyl)phenol

Introduction to 2-Methoxy-5-(2-methylthiophenyl)phenol (CAS No. 1261954-72-6)

2-Methoxy-5-(2-methylthiophenyl)phenol, identified by its Chemical Abstracts Service (CAS) number 1261954-72-6, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a phenolic hydroxyl group and a thiophene ring system, has garnered attention due to its structural versatility and potential biological activities. The presence of both methoxy and methylthiophenyl substituents enhances its reactivity, making it a valuable intermediate in the development of novel therapeutic agents.

The compound’s structure consists of a benzene ring substituted at the 2-position with a methoxy group and at the 5-position with a 2-methylthiophenyl moiety. This arrangement imparts unique electronic and steric properties, which are critical for its interaction with biological targets. The phenolic hydroxyl group, in particular, is a common pharmacophore in medicinal chemistry, often involved in hydrogen bonding interactions within biological systems. This feature makes 2-Methoxy-5-(2-methylthiophenyl)phenol a promising candidate for further exploration in drug discovery.

In recent years, there has been growing interest in thiophene-based compounds due to their diverse biological activities. Thiophenes are known for their role in various pharmacological applications, including antimicrobial, anti-inflammatory, and anticancer effects. The incorporation of a thiophene ring into 2-Methoxy-5-(2-methylthiophenyl)phenol not only enhances its structural complexity but also opens up possibilities for modulating its biological properties through derivatization.

One of the most compelling aspects of 2-Methoxy-5-(2-methylthiophenyl)phenol is its potential as a building block for more complex molecules. Researchers have utilized similar scaffolds to develop inhibitors targeting enzymes involved in disease pathways. For instance, derivatives of thiophene-containing phenols have been explored as inhibitors of tyrosine kinases, which play a crucial role in cancer progression. The methoxy and methylthiophenyl groups provide handles for further functionalization, allowing chemists to tailor the molecule’s properties for specific applications.

The synthesis of 2-Methoxy-5-(2-methylthiophenyl)phenol typically involves multi-step organic reactions, often starting from commercially available precursors such as thiophene derivatives and aromatic alcohols. Advanced synthetic techniques, including cross-coupling reactions like Suzuki or Buchwald-Hartwig couplings, have been employed to construct the desired framework efficiently. These methods ensure high yields and purity, which are essential for pharmaceutical applications.

Recent studies have highlighted the importance of 2-Methoxy-5-(2-methylthiophenyl)phenol in the development of novel antimicrobial agents. The compound’s ability to disrupt bacterial cell membranes has been demonstrated in preliminary screenings. This property is particularly relevant in the context of rising antibiotic resistance, where new therapeutic strategies are urgently needed. The phenolic group’s ability to interact with bacterial enzymes and membrane components makes it an attractive target for further investigation.

Moreover, the compound has shown promise as an antioxidant agent. Reactive oxygen species (ROS) are implicated in various pathological conditions, including aging and neurodegenerative diseases. The phenolic hydroxyl group in 2-Methoxy-5-(2-methylthiophenyl)phenol can scavenge ROS, thereby protecting cells from oxidative damage. This antioxidant activity has been observed in vitro and suggests potential therapeutic benefits in conditions where oxidative stress plays a significant role.

The role of computational chemistry in understanding the behavior of 2-Methoxy-5-(2-methylthiophenyl)phenol cannot be overstated. Molecular modeling techniques have been used to predict how this compound might interact with biological targets at the atomic level. These simulations provide insights into binding affinities and mechanisms of action, guiding experimental design and optimization efforts. By integrating experimental data with computational predictions, researchers can accelerate the discovery process significantly.

In conclusion, 2-Methoxy-5-(2-methylthiophenyl)phenol (CAS No. 1261954-72-6) represents a fascinating area of research with potential applications across multiple therapeutic domains. Its unique structural features make it a versatile scaffold for drug development, while its demonstrated biological activities highlight its promise as an active ingredient in future medications. As research continues to uncover new aspects of this compound’s properties and applications, it is likely to remain a cornerstone of pharmaceutical innovation for years to come.